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Compound of Interest

Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disodium p-phenolsulfonate, also known as sodium p-phenolsulfonate, is a versatile organic

salt with applications spanning various scientific and industrial fields. Its chemical structure,

featuring both a hydroxyl group and a sulfonate group on a benzene ring, imparts unique

properties that make it a valuable compound in wastewater treatment, cosmetic formulations,

and as a precursor in the synthesis of dyes and resins.

This document provides detailed application notes and experimental protocols for the utilization

of Disodium p-phenolsulfonate in several key areas. The information is intended to guide

researchers, scientists, and drug development professionals in the effective application of this

compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Disodium p-phenolsulfonate is

presented in the table below.
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Property Value Reference

Synonyms

Sodium p-phenolsulfonate, 4-

Hydroxybenzenesulfonic acid

sodium salt, Sodium

sulfocarbolate

Molecular Formula C₆H₅NaO₄S

Molecular Weight 196.16 g/mol

Appearance
White to off-white crystalline

powder

Solubility
Soluble in water, hot alcohol,

and glycerol.
[1]

pH (10% aqueous solution) 5.0 - 8.0 [2]

Melting Point >300 °C [3]

Applications and Experimental Protocols
Wastewater Treatment: Heavy Metal Removal
Disodium p-phenolsulfonate can act as a chelating agent, binding to heavy metal ions in

wastewater and facilitating their removal. The sulfonate group plays a crucial role in

coordinating with metal ions.[4][5][6] This protocol outlines a laboratory-scale procedure for the

removal of lead (Pb²⁺) ions from a synthetic wastewater sample.

Experimental Protocol: Removal of Lead Ions from Wastewater

Objective: To determine the efficacy of Disodium p-phenolsulfonate in removing lead ions

from a prepared aqueous solution.

Materials:

Disodium p-phenolsulfonate

Lead (II) nitrate (Pb(NO₃)₂)
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Deionized water

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Spectrophotometer

0.22 µm syringe filters

Procedure:

Preparation of Stock Solutions:

Prepare a 1000 ppm stock solution of Pb²⁺ by dissolving the appropriate amount of lead

(II) nitrate in deionized water.

Prepare a 1% (w/v) stock solution of Disodium p-phenolsulfonate by dissolving 1 g of

the compound in 100 mL of deionized water.

Treatment of Synthetic Wastewater:

Prepare a 100 mL synthetic wastewater sample containing 10 ppm of Pb²⁺ by diluting the

stock solution.

Adjust the pH of the wastewater sample to a desired range (e.g., pH 5-6) using dilute HCl

or NaOH.

Add a specific volume of the Disodium p-phenolsulfonate stock solution to the

wastewater sample to achieve a desired concentration (e.g., 100 ppm).

Stir the solution for a specified contact time (e.g., 60 minutes) at room temperature.

Sample Analysis:

After the treatment period, take an aliquot of the solution and filter it through a 0.22 µm

syringe filter.

Determine the remaining concentration of Pb²⁺ in the filtrate using a suitable analytical

method, such as spectrophotometry with a colorimetric reagent like dithizone.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b15193923?utm_src=pdf-body
https://www.benchchem.com/product/b15193923?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2922724/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Calculate the removal efficiency of Pb²⁺ using the following formula: Removal Efficiency

(%) = [(C₀ - Cₑ) / C₀] * 100 Where:

C₀ = Initial concentration of Pb²⁺

Cₑ = Final concentration of Pb²⁺

Quantitative Data:

The following table presents hypothetical data for the removal of lead ions at varying

concentrations of Disodium p-phenolsulfonate.

Disodium p-
phenolsulfonate
(ppm)

Initial Pb²⁺ (ppm) Final Pb²⁺ (ppm)
Removal Efficiency
(%)

50 10 4.5 55

100 10 2.1 79

200 10 0.8 92

Workflow for Heavy Metal Removal

Preparation Treatment Analysis

Prepare Pb²⁺ Stock
Prepare Synthetic

Wastewater (10 ppm Pb²⁺)

Prepare Disodium
p-phenolsulfonate Stock

Add Chelating AgentAdjust pH Stir for 60 min Filter Sample Analyze Pb²⁺
(Spectrophotometry)

Calculate Removal
Efficiency
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Click to download full resolution via product page

Workflow for heavy metal removal from wastewater.

Cosmetic Formulations: pH Stabilization
In cosmetic formulations, maintaining a specific pH is crucial for product stability, efficacy, and

skin compatibility.[8] Disodium p-phenolsulfonate can act as a buffering agent to help

stabilize the pH of cosmetic creams and lotions.[9][10]

Experimental Protocol: Preparation of a Cosmetic Cream with pH Stabilization

Objective: To formulate a basic oil-in-water (O/W) cosmetic cream and evaluate the effect of

Disodium p-phenolsulfonate on its pH stability over time.

Materials:

Oil Phase:

Cetearyl alcohol (emulsifier, thickener)

Glyceryl stearate (emulsifier)

Sweet almond oil (emollient)

Water Phase:

Deionized water

Glycerin (humectant)

Disodium p-phenolsulfonate (pH stabilizer)

Preservative (e.g., phenoxyethanol)

pH meter

Homogenizer
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Procedure:

Phase Preparation:

Water Phase: In a beaker, combine deionized water, glycerin, and Disodium p-
phenolsulfonate. Heat to 75°C and stir until all components are dissolved.

Oil Phase: In a separate beaker, combine cetearyl alcohol, glyceryl stearate, and sweet

almond oil. Heat to 75°C and stir until all components are melted and uniform.

Emulsification:

Slowly add the oil phase to the water phase while continuously stirring with a

homogenizer.

Homogenize for 5-10 minutes until a stable emulsion is formed.

Cooling and Final Additions:

Allow the emulsion to cool while stirring gently.

When the temperature is below 40°C, add the preservative and mix thoroughly.

pH Measurement and Stability Testing:

Measure the initial pH of the cream.[11][12][13]

Store samples of the cream at different conditions (e.g., room temperature, 40°C) and

measure the pH at regular intervals (e.g., 1 week, 1 month, 3 months) to assess stability.

[2]

Quantitative Data:

The following table shows hypothetical pH stability data for a cosmetic cream with and without

Disodium p-phenolsulfonate.
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Formulation Initial pH
pH after 1 Month
(Room Temp)

pH after 1 Month
(40°C)

Without Stabilizer 6.5 5.8 5.5

With 0.5% Disodium

p-phenolsulfonate
6.5 6.4 6.2

Cosmetic Cream Formulation Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Preparation

Water Phase
(Water, Glycerin, Stabilizer)

Heat to 75°C

Emulsification
(Add Oil to Water Phase,

Homogenize)

Oil Phase
(Emulsifiers, Oil)

Heat to 75°C

Cooling
(Stir gently)

Add Preservative
(<40°C)

Final Cream Product

p-Nitroaniline

Diazonium Salt

Diazotization

NaNO₂ + HCl
(0-5°C)

Coupling ReactionDisodium
p-phenolsulfonate

NaOH (aq)

Azo Dye
(Precipitate)
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Charge Reactor:
Phenol, Disodium p-phenolsulfonate,

Formaldehyde, NaOH

Heat to 80-90°C
(Reflux)

Slowly Add
Remaining Formaldehyde

Polymerization
(2-3 hours)

Cool Reaction Mixture

Neutralize Catalyst

Dehydration (optional)

Sulfonated Phenol-
Formaldehyde Resin

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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